Cas no 1206981-49-8 (3-(Trifluoromethoxy)pyridin-2-amine)

• Product Name: 3-(Trifluoromethoxy)pyridin-2-amine
• CAS No: 1206981-49-8
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• MDL: MFCD19690154
• CID: 1035776
• PubChem ID: 49871186
• Update Time: 2025-06-23

3-(Trifluoromethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(Trifluoromethoxy)pyridin-2-amine
• 3-Trifluoromethoxy-pyridin-2-ylamine
• 2-Amino-3-(trifluoromethoxy)pyridine
• AK118904
• WCRYAXUZQGCSAO-UHFFFAOYSA-N
• 3603AA
• FCH1193304
• SB21157
• PC421031
• ST2404854
• AX8244320
• DTXSID00678829
• MFCD19690154
• CS-W021783
• SCHEMBL2303054
• SY059473
• DB-294493
• AKOS016000350
• 1206981-49-8
• DS-5426
• A892116

• MDL： MFCD19690154
• Inchi： 1S/C6H5F3N2O/c7-6(8,9)12-4-2-1-3-11-5(4)10/h1-3H,(H2,10,11)
• InChI Key： WCRYAXUZQGCSAO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CN=C1N)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1
• XLogP3: 1.7

3-(Trifluoromethoxy)pyridin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(Trifluoromethoxy)pyridin-2-amine

Introduction to 3-(Trifluoromethoxy)pyridin-2-amine (CAS No. 1206981-49-8)

3-(Trifluoromethoxy)pyridin-2-amine, with the CAS number 1206981-49-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a pyridine ring substituted with a trifluoromethoxy group and an amino group. The combination of these functional groups endows the molecule with a range of biological activities and potential therapeutic applications.

The chemical structure of 3-(Trifluoromethoxy)pyridin-2-amine can be represented as C₇H₆F₃N₂O. The presence of the trifluoromethoxy group (CF₃O-) and the amino group (NH₂) on the pyridine ring provides a unique set of properties that make it an attractive candidate for various research and development activities. The trifluoromethoxy group is known for its strong electron-withdrawing effect, which can influence the electronic properties of the molecule, while the amino group can participate in hydrogen bonding and other interactions that are crucial for biological activity.

In recent years, 3-(Trifluoromethoxy)pyridin-2-amine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its role as a modulator of various receptors and enzymes. For instance, research has shown that this compound can interact with serotonin receptors, making it a potential candidate for the treatment of psychiatric disorders such as depression and anxiety. Additionally, studies have explored its effects on other neurotransmitter systems, including dopamine and norepinephrine receptors, which are also implicated in mood disorders.

Beyond its potential in psychiatry, 3-(Trifluoromethoxy)pyridin-2-amine has been investigated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of 3-(Trifluoromethoxy)pyridin-2-amine have also been studied to assess its suitability for therapeutic use. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for effective drug delivery. Additionally, studies have evaluated its metabolic stability and toxicity, with results indicating that it is well-tolerated at therapeutic doses.

In the context of drug development, 3-(Trifluoromethoxy)pyridin-2-amine has been used as a starting point for the synthesis of more complex molecules with enhanced biological activity. For example, researchers have synthesized derivatives of this compound by introducing additional functional groups or modifying existing ones to optimize its pharmacological properties. These efforts have led to the identification of several promising candidates that show improved potency and selectivity for specific targets.

The structural versatility of 3-(Trifluoromethoxy)pyridin-2-amine also makes it a valuable tool in chemical biology research. Its ability to modulate various biological processes has been exploited in high-throughput screening assays to identify new targets and pathways involved in disease mechanisms. This has facilitated the discovery of novel therapeutic targets and provided insights into the molecular basis of various diseases.

In conclusion, 3-(Trifluoromethoxy)pyridin-2-amine (CAS No. 1206981-49-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new applications and insights into its mechanisms of action, highlighting its importance in advancing our understanding of complex biological systems.